3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile

• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 3-[[(E)-[4-(dimethylamino)phenyl]methylideneamino]-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propanenitrile
• InChI: InChI=1S/C19H19N5O2S/c1-23(2)16-10-8-15(9-11-16)14-21-24(13-5-12-20)19-17-6-3-4-7-18(17)27(25,26)22-19/h3-4,6-11,14H,5,13H2,1-2H3/b21-14+
• InChI Key: PFLJNYVYAMWVKE-KGENOOAVSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/N(CCC#N)C2=NS(=O)(=O)C3=CC=CC=C32
• SMILES: CN(C)C1=CC=C(C=C1)C=NN(CCC#N)C2=NS(=O)(=O)C3=CC=CC=C32

Description

3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile, also known as DMABN-BT, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell growth and survival. 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes and the inhibition of the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell growth and survival, and the modulation of key signaling pathways. 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has also been shown to exhibit low toxicity in vitro, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile is its strong fluorescence properties, which make it a useful tool for imaging biological structures and processes. In addition, 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been shown to exhibit low toxicity in vitro, making it a safe and effective tool for scientific research. However, one limitation of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile is its relatively complex synthesis method, which may limit its widespread use in scientific research.

Future Directions

There are a number of future directions for the study of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile, including further optimization of the synthesis method to improve yield and purity, the development of new applications for 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile in scientific research, and the study of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile in vivo to better understand its potential as a cancer treatment agent. In addition, the study of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile in combination with other cancer treatment agents may provide new insights into its mechanism of action and potential as a cancer treatment strategy.
Conclusion:
In conclusion, 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile is a promising chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. Further study of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile may provide new insights into its mechanism of action and potential as a cancer treatment agent, as well as new applications for imaging biological structures and processes.

Synthesis Methods

3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile can be synthesized through a multi-step process that involves the reaction of 4-dimethylaminobenzaldehyde with 2-aminothiophenol to form a Schiff base intermediate, which is then reacted with 2-cyano-3-(2-oxopropylideneamino)thiophene to form the final product. The synthesis method has been optimized to improve the yield and purity of 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile.

Scientific Research Applications

3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been studied for its potential applications in various scientific research fields, including fluorescence imaging, bioimaging, and cancer research. 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been shown to exhibit strong fluorescence properties, making it a useful tool for imaging biological structures and processes. In addition, 3-[(2E)-2-[4-(dimethylamino)benzylidene]-1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile has been studied for its potential as a cancer treatment agent, as it has been shown to induce apoptosis in cancer cells.